Cas no 4505-38-8 (2-Cyclohexene-1,4-dione)

• Product Name: 2-Cyclohexene-1,4-dione
• CAS No: 4505-38-8
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 329805
• PubChem ID: 138275
• Update Time: 2025-04-19

2-Cyclohexene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1,4-dione
• cyclohex-2-ene-1,4-dione
• GPMMYQITJVUZAT-UHFFFAOYSA-N
• AKOS006278156
• Cyclohex-2-en-1,4-dion
• DTXSID40196370
• 1,4-Cyclohex-2-enedione
• 2-Cyclohexene-1,4-dione #
• SCHEMBL451440
• 4505-38-8
• dihydro-quinone

• Inchi： 1S/C6H6O2/c7-5-1-2-6(8)4-3-5/h1-2H,3-4H2
• InChI Key： GPMMYQITJVUZAT-UHFFFAOYSA-N
• SMILES： O=C1C=CC(CC1)=O

Computed Properties

• Exact Mass: 110.03678
• Monoisotopic Mass: 110.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones